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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552 Get Quote

An In-depth Technical Guide on the Solubility of 1,12-Dodecanediol in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,12-Dodecanediol is a long-chain aliphatic diol with the chemical formula HO(CH₂)₁₂OH. Its

structure, featuring a C₁₂ hydrophobic carbon chain and two terminal hydrophilic hydroxyl

groups, imparts amphiphilic properties that are of significant interest in various applications,

including in the formulation of drug delivery systems, as a polymer intermediate, and in the

cosmetics industry. A thorough understanding of its solubility in different solvent systems is

critical for its effective utilization in these fields. This technical guide provides a comprehensive

overview of the solubility of 1,12-dodecanediol, including qualitative and estimated

quantitative data, and a detailed experimental protocol for its determination.

Data Presentation: Solubility of 1,12-Dodecanediol
Precise quantitative solubility data for 1,12-dodecanediol in a wide range of organic solvents is

not readily available in published literature. However, based on its chemical structure and the

known solubility of similar long-chain diols, the following table summarizes its expected and

reported solubility.
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Solvent Solvent Type
Expected/Rep
orted
Solubility

Temperature
(°C)

Citation

Water Polar Protic
28.81 mg/L

(estimated)
25

Water Polar Protic < 1 g/L Not Specified

Ethanol Polar Protic Soluble Not Specified

Methanol Polar Protic Soluble Not Specified

Isopropanol Polar Protic Soluble Not Specified

Warm Ether Polar Aprotic Soluble "Warm"

Petroleum Ether Nonpolar Insoluble Not Specified

Chloroform Nonpolar Aprotic
Expected to be

slightly soluble
Not Specified

DMSO Polar Aprotic
Expected to be

slightly soluble
Not Specified

Experimental Protocols: Determination of Solubility
The following is a detailed methodology for the gravimetric determination of the solubility of

1,12-dodecanediol in a given solvent. This method is based on the principle of achieving a

saturated solution at a specific temperature and then determining the mass of the dissolved

solute in a known mass of the solvent.

Materials and Equipment:

1,12-Dodecanediol (high purity)

Solvent of interest (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatically controlled water bath or incubator
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Vials with airtight caps (e.g., 20 mL screw-cap vials)

Magnetic stirrer and stir bars

Syringes and syringe filters (0.45 µm pore size, solvent-compatible)

Pre-weighed glass evaporating dishes or beakers

Drying oven

Desiccator

Procedure:

Sample Preparation: Accurately weigh an excess amount of 1,12-dodecanediol into a vial.

The excess solid is crucial to ensure that a saturated solution is formed.

Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

Equilibration:

Place the vial in the thermostatically controlled bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to reach

equilibrium. For long-chain diols, this may take 24 to 72 hours.

To confirm equilibrium has been reached, samples of the supernatant can be taken at

different time points (e.g., 24, 48, and 72 hours) and the concentration measured.

Equilibrium is achieved when the concentration no longer changes over time.

Phase Separation: Once equilibrium is reached, stop the stirring and allow the vial to stand

undisturbed in the temperature-controlled environment for at least 2 hours to allow the

undissolved solid to settle.

Sampling and Filtration:

Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe

(to prevent precipitation upon cooling).
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Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed

evaporating dish or beaker. This step is critical to remove any undissolved microcrystals.

Gravimetric Analysis:

Weigh the evaporating dish containing the filtered saturated solution to determine the total

mass of the solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the 1,12-dodecanediol (e.g., 60-80°C).

Periodically remove the dish from the oven, allow it to cool to room temperature in a

desiccator, and weigh it.

Repeat the drying and weighing process until a constant mass is achieved, indicating that

all the solvent has evaporated.

Data Calculation:

Mass of the saturated solution = (Mass of dish + solution) - (Mass of empty dish)

Mass of dissolved 1,12-dodecanediol = (Mass of dish + dry solid) - (Mass of empty dish)

Mass of the solvent = Mass of the saturated solution - Mass of dissolved 1,12-
dodecanediol

Solubility can then be expressed in various units, such as g/100 g of solvent or mg/mL.

Mandatory Visualization
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Caption: Workflow for Gravimetric Solubility Determination.
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To cite this document: BenchChem. [1,12-Dodecanediol solubility in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052552#1-12-dodecanediol-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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